Cas no 36210-76-1 (2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one)

• Product name: 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one
• CAS No: 36210-76-1
• MF: C₁₀H₁₆N₂O
• MW: 180.24684
• CID: 1478228
• PubChem ID: 10192605

2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-cyclohexyl-2,4-dihydro-5-methyl-
• 2-cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one
• 1-Cyclohexyl-3-methyl-2-pyrazolin-5-one
• 1-Cyclohexyl-3-methylpyrazol-5-one
• 1-cyclohexyl-3-methyl-1H-pyrazol-5(4H)-one
• Z802543060
• 36210-76-1
• CLCIJTSYLYHCAX-UHFFFAOYSA-N
• BS-28318
• DB-313905
• CHEMBL220663
• E74396
• 2-cyclohexyl-5-methyl-4H-pyrazol-3-one
• SCHEMBL853994
• 1-cyclohexyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• AKOS010523873
• 2-Cyclohexyl-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 2-Cyclohexyl-5-methyl-2,4-dihydropyrazol-3-one
• 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one

• Inchi： InChI=1S/C10H16N2O/c1-8-7-10(13)12(11-8)9-5-3-2-4-6-9/h9H,2-7H2,1H3
• InChI Key： CLCIJTSYLYHCAX-UHFFFAOYSA-N
• SMILES： CC1=NN(C2CCCCC2)C(=O)C1

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 152-153 ºC (ethanol )
• Boiling Point: 268.5±23.0 ºC (760 Torr),
• Flash Point: 116.2±22.6 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones